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Compound of Interest

Compound Name:
2-(5-Amino-2H-indazol-2-

yl)ethanol

Cat. No.: B581282 Get Quote

Technical Support Center: 2-(5-Amino-2H-
indazol-2-yl)ethanol
This technical support center provides guidance on the stability and storage of 2-(5-Amino-2H-
indazol-2-yl)ethanol (CAS: 1105187-46-9), a crucial intermediate for researchers and

professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for 2-(5-Amino-2H-indazol-2-
yl)ethanol?

A1: For long-term stability, it is recommended to store 2-(5-Amino-2H-indazol-2-yl)ethanol in
a refrigerator at 2-8°C. The compound should be kept in a tightly closed container in a dry and

cool, well-ventilated place.[1]

Q2: Is 2-(5-Amino-2H-indazol-2-yl)ethanol sensitive to air or moisture?

A2: While specific data on air and moisture sensitivity is not fully determined, general best

practices for handling fine chemicals should be followed. It is recommended to handle the

compound in a controlled atmosphere (e.g., in a glovebox with an inert atmosphere) for
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sensitive experiments. Always keep the container tightly closed when not in use to minimize

exposure to atmospheric moisture.[1]

Q3: What are the known incompatibilities of this compound?

A3: 2-(5-Amino-2H-indazol-2-yl)ethanol is incompatible with strong oxidizing agents, strong

acids, and strong bases.[1] Contact with these substances should be avoided to prevent

vigorous reactions and decomposition.

Q4: What are the known hazardous decomposition products?

A4: When heated to decomposition, 2-(5-Amino-2H-indazol-2-yl)ethanol may emit toxic

fumes.[1]

Q5: What is the general stability of indazole derivatives?

A5: Indazole derivatives can exist in tautomeric forms, primarily 1H- and 2H-indazoles. The 1H-

tautomer is generally the more predominant and stable form. The stability of a specific

derivative like 2-(5-Amino-2H-indazol-2-yl)ethanol can be influenced by its substitution

pattern.
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Issue Possible Cause Recommended Action

Compound discoloration (e.g.,

yellowing)

Oxidation or degradation due

to improper storage (exposure

to air, light, or elevated

temperatures).

Discard the discolored

compound as its purity may be

compromised. For future

prevention, ensure storage at

2-8°C in a tightly sealed

container, and consider

purging the container with an

inert gas like argon or nitrogen

before sealing.

Inconsistent experimental

results

Compound degradation due to

repeated freeze-thaw cycles or

prolonged storage in solution.

Prepare fresh solutions for

each experiment. If a stock

solution must be stored,

aliquot it into single-use vials

to avoid repeated freeze-thaw

cycles. Store solutions at

-20°C or -80°C for short-term

storage, and conduct a stability

study for longer-term storage.

Poor solubility

The compound may have

degraded, or the incorrect

solvent is being used.

Confirm the purity of the

compound. If the purity is

acceptable, try different

solvents or gentle heating to

aid dissolution. Refer to

literature for appropriate

solvents for similar indazole

derivatives if available.

Quantitative Data
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Property Value Source

Molecular Formula C₉H₁₁N₃O -

Molecular Weight 177.20 g/mol -

Appearance Solid -

Recommended Storage

Temperature
2-8°C -

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases
[1]

Hazardous Decomposition
Emits toxic fumes under fire

conditions
[1]

Experimental Protocols
Protocol for Assessing Short-Term Stability in Solution

This protocol outlines a general method for determining the stability of 2-(5-Amino-2H-indazol-
2-yl)ethanol in a specific solvent over a short period.

Preparation of Stock Solution:

Accurately weigh a known amount of 2-(5-Amino-2H-indazol-2-yl)ethanol.

Dissolve the compound in the desired solvent (e.g., DMSO, ethanol) to a final

concentration of 10 mM.

Initial Analysis (Time = 0):

Immediately after preparation, analyze the stock solution using a suitable analytical

method such as High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Record the initial peak area and retention time of the compound.

Incubation:
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Store the stock solution under the desired conditions (e.g., room temperature, 4°C, -20°C).

Protect the solution from light if the compound is suspected to be light-sensitive.

Time-Point Analysis:

At specified time points (e.g., 1, 2, 4, 8, 24, and 48 hours), take an aliquot of the stock

solution and analyze it using the same analytical method as in step 2.

Data Analysis:

Compare the peak area of the compound at each time point to the initial peak area at Time

= 0.

Calculate the percentage of the compound remaining at each time point.

A significant decrease in the peak area or the appearance of new peaks indicates

degradation.
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Figure 1. Recommended Storage and Handling Workflow
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Caption: Figure 1. Recommended Storage and Handling Workflow for 2-(5-Amino-2H-indazol-
2-yl)ethanol.

Figure 2. Hypothetical Kinase Inhibition Pathway

2-(5-Amino-2H-indazol-2-yl)ethanol
(Indazole Derivative)

Target Kinase (e.g., Protein Tyrosine Kinase)

Inhibits

Phosphorylated Substrate Protein

Phosphorylates

Substrate Protein

Downstream Signaling Cascade

Cellular Response
(e.g., Apoptosis, Proliferation)

Click to download full resolution via product page

Caption: Figure 2. Hypothetical Kinase Inhibition Pathway involving an indazole derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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